3-Amino-6-chloropyridine-2-carboxylic acid
Cat. No. B1374628
M. Wt: 172.57 g/mol
InChI Key: TXGSKLHDWJCBDC-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US08247431B2
Procedure details
3-Amino-6-chloro-pyridine-2-carboxylic acid (636 mg) was suspended in methanol (8 mL) and toluene (22 mL) was added. A solution of (trimethylsilyl)diazomethane (2.0 M in hexane, 2.4 mL) was added slowly to the reaction mixture. After 1 hour stirring at room temperature, another portion of (trimethylsilyl)diazomethane (550 μl) was added and the mixture was stirred for additional 45 minutes. The reaction mixture was quenched with water and extracted 3× with ethyl acetate. The combined organic layer was washed with 2N hydrochloric acid, saturated bicarbonate solution and brine, dried over MgSO4 and concentrated in vacuum. The residue was purified by column chromatography (silica gel 60, choroform/ethyl acetate=50:1, Rf=0.30) to afford 365 mg of the title compound of the formula
Name
Identifiers
|
REACTION_CXSMILES
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[NH2:1][C:2]1[C:3]([C:9]([OH:11])=[O:10])=[N:4][C:5]([Cl:8])=[CH:6][CH:7]=1.[C:12]1(C)C=CC=CC=1.C[Si](C=[N+]=[N-])(C)C>CO>[CH3:12][O:10][C:9]([C:3]1[C:2]([NH2:1])=[CH:7][CH:6]=[C:5]([Cl:8])[N:4]=1)=[O:11]
|
Inputs
Step One
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Name
|
|
|
Quantity
|
636 mg
|
|
Type
|
reactant
|
|
Smiles
|
NC=1C(=NC(=CC1)Cl)C(=O)O
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Step Two
|
Name
|
|
|
Quantity
|
22 mL
|
|
Type
|
reactant
|
|
Smiles
|
C1(=CC=CC=C1)C
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Step Three
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Name
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|
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Quantity
|
2.4 mL
|
|
Type
|
reactant
|
|
Smiles
|
C[Si](C)(C)C=[N+]=[N-]
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Step Four
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Name
|
|
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Quantity
|
550 μL
|
|
Type
|
reactant
|
|
Smiles
|
C[Si](C)(C)C=[N+]=[N-]
|
Step Five
|
Name
|
|
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Quantity
|
8 mL
|
|
Type
|
solvent
|
|
Smiles
|
CO
|
Conditions
Temperature
|
Control Type
|
AMBIENT
|
Stirring
|
Type
|
CUSTOM
|
|
Details
|
After 1 hour stirring at room temperature
|
|
Rate
|
UNSPECIFIED
|
|
RPM
|
0
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Other
|
Conditions are dynamic
|
1
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Details
|
See reaction.notes.procedure_details.
|
Workups
STIRRING
|
Type
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STIRRING
|
|
Details
|
the mixture was stirred for additional 45 minutes
|
|
Duration
|
45 min
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CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
The reaction mixture was quenched with water
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EXTRACTION
|
Type
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EXTRACTION
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|
Details
|
extracted 3× with ethyl acetate
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WASH
|
Type
|
WASH
|
|
Details
|
The combined organic layer was washed with 2N hydrochloric acid, saturated bicarbonate solution and brine
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DRY_WITH_MATERIAL
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Type
|
DRY_WITH_MATERIAL
|
|
Details
|
dried over MgSO4
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CONCENTRATION
|
Type
|
CONCENTRATION
|
|
Details
|
concentrated in vacuum
|
CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
The residue was purified by column chromatography (silica gel 60, choroform/ethyl acetate=50:1, Rf=0.30)
|
Outcomes
Product
Details
Reaction Time |
1 h |
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
COC(=O)C1=NC(=CC=C1N)Cl
|
Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 365 mg |
Source
|
Source
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Open Reaction Database (ORD) |
|
Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
